Cas no 1261926-76-4 (4-Chloro-2-(2-methylthiophenyl)benzoic acid)

• Product Name: 4-Chloro-2-(2-methylthiophenyl)benzoic acid
• CAS No: 1261926-76-4
• MF: C₁₄H₁₁ClO₂S
• MW: 278.753941774368
• MDL: MFCD18320476
• CID: 2763970
• PubChem ID: 53226378
• Update Time: 2025-10-31

4-Chloro-2-(2-methylthiophenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-CHLORO-2-(2-METHYLTHIOPHENYL)BENZOIC ACID
• MFCD18320476
• 1261926-76-4
• 4-chloro-2-(2-methylsulfanylphenyl)benzoic acid
• 4-Chloro-2-(2-methylthiophenyl)benzoic acid, 95%
• 4-Chloro-2-(2-methylthiophenyl)benzoic acid

• MDL： MFCD18320476
• Inchi： 1S/C14H11ClO2S/c1-18-13-5-3-2-4-10(13)12-8-9(15)6-7-11(12)14(16)17/h2-8H,1H3,(H,16,17)
• InChI Key： SUJNZISRWXQFDS-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(=O)O)=C(C=1)C1C=CC=CC=1SC

Computed Properties

• Exact Mass: 278.0168285Da
• Monoisotopic Mass: 278.0168285Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 62.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 4-Chloro-2-(2-methylthiophenyl)benzoic acid

Introduction to 4-Chloro-2-(2-methylthiophenyl)benzoic acid (CAS No. 1261926-76-4)

4-Chloro-2-(2-methylthiophenyl)benzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1261926-76-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of benzoic acid derivatives, incorporating both chloro and thiophenyl substituents, which contribute to its unique chemical properties and potential biological activities. The structural features of this molecule make it a valuable scaffold for further chemical modifications and exploration in drug discovery.

The synthesis of 4-Chloro-2-(2-methylthiophenyl)benzoic acid involves a series of well-established organic reactions, including chlorination and thiophene functionalization. The presence of the chloro group at the fourth position of the benzoic acid ring enhances its reactivity, allowing for further derivatization through nucleophilic aromatic substitution or other coupling reactions. Additionally, the 2-methylthiophenyl moiety introduces a sulfur-containing heterocycle, which is known to interact with various biological targets due to its aromatic and polar characteristics.

In recent years, there has been a growing interest in benzoic acid derivatives as potential therapeutic agents. The structural motif of 4-Chloro-2-(2-methylthiophenyl)benzoic acid has been explored in several research studies for its potential applications in medicinal chemistry. One notable area of investigation is its role as an intermediate in the synthesis of novel anti-inflammatory agents. The benzoic acid core is a well-documented pharmacophore in anti-inflammatory drugs, and modifications at the positions of chlorine and thiophene can fine-tune the pharmacological properties of the compound.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and interactions of 4-Chloro-2-(2-methylthiophenyl)benzoic acid with various biological targets. Molecular docking studies have suggested that this compound may exhibit inhibitory activity against certain enzymes involved in inflammatory pathways, such as COX-2 and LOX. These findings are particularly promising for the development of new therapeutic strategies targeting chronic inflammatory diseases.

The versatility of 4-Chloro-2-(2-methylthiophenyl)benzoic acid as a chemical scaffold has also been recognized in the field of material science. Its ability to form stable complexes with metal ions makes it a potential candidate for applications in catalysis and sensor technology. Additionally, the sulfur-containing heterocycle can participate in coordination chemistry, leading to the development of novel materials with tailored properties.

From a synthetic chemistry perspective, 4-Chloro-2-(2-methylthiophenyl)benzoic acid serves as an important building block for more complex molecules. Its reactive sites allow for further functionalization, enabling chemists to design intricate structures with specific biological activities. This flexibility has made it a popular choice for medicinal chemists working on drug discovery programs aimed at treating various diseases.

In conclusion, 4-Chloro-2-(2-methylthiophenyl)benzoic acid (CAS No. 1261926-76-4) is a multifaceted compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features, combined with its reactivity and biological relevance, make it a valuable asset in the pursuit of new drugs and advanced materials. As research continues to uncover new applications for this compound, its importance in science and technology is likely to grow even further.